6-Bromo-2-hydroxymethyl-3-methylimidazo[5,4-b]pyridine

• CAS No.: 172648-20-3
• Molecular Formula: C8H8BrN3O
• Molecular Weight: 242.07 g/mol
• IUPAC Name: (6-bromo-3-methylimidazo[4,5-b]pyridin-2-yl)methanol
• InChI: InChI=1S/C8H8BrN3O/c1-12-7(4-13)11-6-2-5(9)3-10-8(6)12/h2-3,13H,4H2,1H3
• InChI Key: FHTZEGRQVUEEMY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC2=C1N=CC(=C2)Br)CO

Description

6-Bromo-2-hydroxymethyl-3-methylimidazo[5,4-b]pyridine is a useful research compound. Its molecular formula is C8H8BrN3O and its molecular weight is 242.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A procedure similar to that described in Preparation 15 was repeated, except that the reaction was conducted using 3.00 g of 6-bromo-2-hydroxymethyl-3H-imidazo-[4,5-b]pyridine (prepared as described in Preparation 58), 0.58 g of sodium hydride (as a 55% by weight dispersion in mineral oil), 0.92 ml of methyl iodide and 60 ml of dimethylformamide. After completion of the reaction with methyl iodide, the reaction mixture was freed from dimethylformamide by distillation under reduced pressure. The residue was diluted with water, after which it was extracted with ethyl acetate. The extract was washed with an aqueous solution of sodium chloride and dried over anhydrous sodium sulfate, after which the solvent was removed by distillation under reduced pressure. The resulting residue was purified by column chromatography through silica gel, using a 50:1 by volume mixture of ethyl acetate and methanol as the eluent, to give 1.40 g of the title compound, melting at 142°-144° C.

Synthesis routes and methods II

Procedure details